(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic acid;hydrochloride

• Molecular Formula: C8H18ClN3O3
• Molecular Weight: 239.70 g/mol
• IUPAC Name: (2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic acid;hydrochloride
• InChI: InChI=1S/C8H17N3O3.ClH/c9-4-2-1-3-6(8(13)14)11-7(12)5-10;/h6H,1-5,9-10H2,(H,11,12)(H,13,14);1H/t6-;/m0./s1
• InChI Key: KCHSMZJVQBTUHR-RGMNGODLSA-N
• Isomeric SMILES: C(CCN)C[C@@H](C(=O)O)NC(=O)CN.Cl
• Canonical SMILES: C(CCN)CC(C(=O)O)NC(=O)CN.Cl

Description

(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic acid hydrochloride is a modified lysine derivative featuring an aminoacetyl group on the α-amino group and a hydrochloride salt at the terminal amine. Its molecular formula is C₈H₁₇N₃O₃·HCl, with a molecular weight of 239.70 g/mol.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key differences between the target compound and analogous derivatives:

Compound Name	Molecular Formula	Functional Groups	Key Properties/Applications	References
(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic acid; HCl	C₈H₁₇N₃O₃·HCl	α-Aminoacetyl, ε-amine, carboxylate	Peptide synthesis, chelating agent, drug intermediate
Lysinoalanine Dihydrochloride	C₉H₁₇N₃O₄·2HCl	α-Amino, ε-(2-amino-2-carboxyethyl)	Protein crosslinking, food chemistry
Homoarginine Hydrochloride (hArg)	C₇H₁₆N₄O₂·HCl	α-Amino, ε-guanidino	Arginine analog, nitric oxide studies
(2S)-6-Amino-2-hydroxyhexanoic acid	C₆H₁₃NO₃	α-Hydroxy, ε-amine	Metabolic intermediate, chiral building block
Methyl 6-aminohexanoate Hydrochloride	C₇H₁₅NO₂·HCl	Methyl ester, ε-amine	Lipophilic intermediate, polymer synthesis
Fmoc-Lysine derivative (e.g., )	C₂₁H₂₃N₃O₄·HCl	α-Fmoc-protected, ε-amine	Solid-phase peptide synthesis

Physicochemical Properties

• Solubility: The hydrochloride salt enhances aqueous solubility compared to non-ionic analogs like (2S)-6-amino-2-hydroxyhexanoic acid .
• Stability: The aminoacetyl group in the target compound reduces racemization risk during peptide synthesis compared to unprotected lysine .
• Lipophilicity: Methyl 6-aminohexanoate hydrochloride exhibits higher lipid solubility due to the ester group, contrasting with the polar carboxylate in the target compound .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic acid hydrochloride, and what analytical techniques confirm its purity and structure?

• Synthetic Routes : The compound is typically synthesized via solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethoxycarbonyl) or other protecting-group strategies to shield reactive amino groups during coupling. The hydrochloride salt is formed during final purification steps via acidification.
• Characterization : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) confirms structural integrity, while High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) validate purity (>95%) and molecular weight. X-ray crystallography may resolve stereochemical details .

Q. What are the primary research applications of this compound in medicinal chemistry and biochemistry?

• Applications : It serves as a chiral building block in peptide synthesis, particularly for introducing lysine-like side chains with modified functional groups. Its derivatives are studied for antimicrobial activity, enzyme inhibition (e.g., proteases), and as substrates for investigating post-translational modifications in proteins .

Q. How should researchers handle this compound safely in laboratory settings?

• Safety Protocols : Use personal protective equipment (PPE) to avoid skin/eye contact. Store in a dry, cool environment, and avoid inhalation of dust. In case of exposure, rinse thoroughly with water. Refer to Safety Data Sheets (SDS) for disposal guidelines, as improper handling may lead to respiratory or dermal irritation .

Advanced Research Questions

Q. How can synthesis of this compound be optimized to improve yield and scalability for in vitro studies?

• Optimization Strategies :

• Solvent Selection : Use polar aprotic solvents (e.g., DMF) to enhance reaction kinetics.
• Temperature Control : Maintain temperatures between 0–25°C during coupling to minimize side reactions.
• Purification : Employ gradient elution in HPLC or recrystallization to isolate high-purity fractions. Scalability can be tested using continuous-flow reactors .

Q. What experimental approaches resolve contradictions in reported biological activities (e.g., oxidative stress protection vs. cytotoxicity)?

• Methodological Considerations :

• Dose-Response Studies : Test a wide concentration range (nM to mM) to identify therapeutic vs. toxic thresholds.
• Cell Model Variability : Compare results across primary cells, immortalized lines, and organoids to assess context-dependent effects.
• Mechanistic Profiling : Use RNA-seq or proteomics to identify pathways affected at different doses, clarifying dual roles in cytoprotection and toxicity .

Q. How does stereochemistry influence the compound’s interaction with biological targets compared to its enantiomers?

• Stereochemical Impact : The (2S) configuration ensures compatibility with L-amino acid-binding enzymes (e.g., aminoacyl-tRNA synthetases). Comparative studies with (2R) analogs reveal differences in binding affinity using surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). Molecular docking simulations further predict enantiomer-specific interactions with active sites .

Q. What strategies are recommended for studying its stability under physiological conditions (e.g., pH, temperature)?

• Stability Assays :

• pH Titration : Monitor degradation via HPLC in buffers ranging from pH 2–8.
• Thermal Stability : Incubate at 37°C in serum-containing media and quantify remaining compound over time.
• Metabolic Fate : Use radiolabeled versions to track metabolic breakdown in hepatocyte models .